Cas no 1187830-84-7 (5H,6H,7H,8H-imidazo[1,2-a]pyrazine hydrochloride)

• Product Name: 5H,6H,7H,8H-imidazo[1,2-a]pyrazine hydrochloride
• CAS No: 1187830-84-7
• MF: C₆H₁₀ClN₃
• MW: 159.616699695587
• MDL: MFCD09878589
• CID: 1032483
• PubChem ID: 44118271
• Update Time: 2025-06-13

5H,6H,7H,8H-imidazo[1,2-a]pyrazine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 5,6,7,8-Tetrahydroimidazo[1,2-a]pyrazine hydrochloride
• 5,6,7,8-Tetrahydroimidazo[1,2-a]pyrazine, HCl
• CTK8C6781
• MolPort-000-140-263
• PB22321
• QC-6857
• RP08560
• SC1921
• 5H,6H,7H,8H-imidazo[1,2-a]pyrazine hydrochloride
• 5,6,7,8-TETRAHYDROIMIDAZO[1,2-A]PYRAZINE HCL
• C6H9N3.ClH
• BCP19274
• CT0246
• SB10598
• SY006846
• AB0088251
• AX8167137
• Z8032
• ST24032845
• 878T
• 5,6,7,8-tetrahydroimidazo[1,2-a]pyrazine;hydrochloride
• DB-061396
• AKOS015849617
• 5,6,7,8-tetrahydroimidazo[1,2-a]pyrazinehydrochloride
• 1187830-84-7
• SCHEMBL20601766
• A892890
• AMY23540
• MFCD09878589
• 5,6,7,8-Tetrahydroimidazo[1,2-a]pyrazine--hydrogen chloride (1/1)
• AS-54613
• DTXSID40656808
• CS-W003675

• MDL： MFCD09878589
• Inchi： 1S/C6H9N3.ClH/c1-3-9-4-2-8-6(9)5-7-1;/h2,4,7H,1,3,5H2;1H
• InChI Key： HHISCLFBXNGLCE-UHFFFAOYSA-N
• SMILES： Cl.N12C=CN=C1CNCC2

Computed Properties

• Exact Mass: 159.0563250g/mol
• Monoisotopic Mass: 159.0563250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 105
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.8

Experimental Properties

• Color/Form: Solid

5H,6H,7H,8H-imidazo[1,2-a]pyrazine hydrochloride Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H319;H335
• Warning Statement： P280;P305+P351+P338
• Storage Condition：2-8 °C

Additional information on 5H,6H,7H,8H-imidazo[1,2-a]pyrazine hydrochloride

Recent Advances in the Study of 5H,6H,7H,8H-imidazo[1,2-a]pyrazine hydrochloride (CAS: 1187830-84-7)

The compound 5H,6H,7H,8H-imidazo[1,2-a]pyrazine hydrochloride (CAS: 1187830-84-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its imidazo[1,2-a]pyrazine core, has shown promising potential in various therapeutic applications, including kinase inhibition and modulation of signaling pathways. Recent studies have focused on elucidating its molecular mechanisms, optimizing its synthetic routes, and exploring its pharmacological properties.

One of the key areas of research has been the compound's role as a kinase inhibitor. Kinases are critical targets in the treatment of cancers and inflammatory diseases, and the imidazo[1,2-a]pyrazine scaffold has been identified as a privileged structure for kinase binding. Recent publications have demonstrated that 5H,6H,7H,8H-imidazo[1,2-a]pyrazine hydrochloride exhibits selective inhibition against specific kinase isoforms, with potential applications in precision medicine. Structural-activity relationship (SAR) studies have further refined the understanding of its binding interactions, paving the way for the development of more potent derivatives.

In addition to its kinase inhibitory properties, this compound has also been investigated for its potential in central nervous system (CNS) disorders. Preclinical studies have shown that it can cross the blood-brain barrier and modulate neurotransmitter systems, suggesting its utility in treating conditions such as anxiety and depression. These findings are supported by in vivo models, where the compound demonstrated dose-dependent effects on behavioral endpoints without significant off-target toxicity.

The synthetic accessibility of 5H,6H,7H,8H-imidazo[1,2-a]pyrazine hydrochloride has also been a focus of recent research. Novel synthetic methodologies have been developed to improve yield and purity, addressing previous challenges in large-scale production. Green chemistry approaches, including catalytic methods and solvent-free reactions, have been explored to enhance the sustainability of its synthesis. These advancements are critical for facilitating its transition from laboratory-scale research to clinical development.

Pharmacokinetic and pharmacodynamic studies have provided further insights into the compound's behavior in biological systems. Recent data indicate favorable absorption and distribution profiles, with moderate metabolic stability. However, challenges remain in optimizing its half-life and minimizing potential drug-drug interactions. Ongoing research aims to address these limitations through structural modifications and formulation strategies.

In conclusion, 5H,6H,7H,8H-imidazo[1,2-a]pyrazine hydrochloride (CAS: 1187830-84-7) represents a versatile scaffold with broad therapeutic potential. Its applications in kinase inhibition and CNS modulation, coupled with advances in synthetic chemistry, position it as a promising candidate for further drug development. Future research should focus on translational studies to validate its efficacy and safety in clinical settings, as well as exploring its potential in combination therapies.